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Compound of Interest

2-(N-BOC-N-methylamino)-5-
Compound Name:

bromopyridine

cat. No.: B1338672

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(N-BOC-N-methylamino)-5-bromopyridine, also known by its IUPAC name tert-butyl (5-
bromopyridin-2-yl)(methyl)carbamate, is a heterocyclic organic compound of significant interest
in medicinal chemistry and drug discovery. Its structure, featuring a pyridine ring substituted
with a bromine atom and a BOC-protected secondary amine, makes it a versatile building block
for the synthesis of more complex molecules. The presence of the bromine atom allows for
various cross-coupling reactions, while the protected amine group offers a site for further
functionalization after deprotection. This guide provides a comprehensive overview of its
chemical properties, synthesis, and potential applications.

Chemical Properties

A summary of the key chemical properties of 2-(N-BOC-N-methylamino)-5-bromopyridine is
presented below.
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Property Value Reference
CAS Number 227939-01-7 [1][21[3]
Molecular Formula C11H15BrNz20:2 [11[2][3]
Molecular Weight 287.15 g/mol [2][3]
Appearance Solid (form may vary)
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Structure:

Caption: Chemical structure of 2-(N-BOC-N-methylamino)-5-bromopyridine.

Spectral Data

Detailed spectral data for 2-(N-BOC-N-methylamino)-5-bromopyridine is crucial for its

identification and characterization. While a comprehensive public database of its spectra is not

readily available, typical spectral features can be predicted based on its structure.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the pyridine ring, the methyl group protons, and the tert-butyl protons of

the BOC group. The chemical shifts and coupling constants of the aromatic protons would be

indicative of the substitution pattern on the pyridine ring.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms of the

pyridine ring, the methyl group, the tert-butyl group, and the carbonyl carbon of the BOC

protecting group.

» IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands

for the C-Br bond, the aromatic C-H and C=C/C=N bonds of the pyridine ring, and the strong

carbonyl (C=0) stretch of the carbamate group.
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e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the molecular weight of the compound, along with a characteristic isotopic pattern due to the
presence of the bromine atom.

Experimental Protocols

Synthesis of 2-(N-BOC-N-methylamino)-5-bromopyridine:

A plausible synthetic route to 2-(N-BOC-N-methylamino)-5-bromopyridine involves a two-
step process starting from 2-amino-5-bromopyridine.

Step 1: N-BOC Protection of 2-Amino-5-bromopyridine

o Materials: 2-amino-5-bromopyridine, Di-tert-butyl dicarbonate (Boc20), and a suitable solvent
(e.g., tetrahydrofuran (THF) or dichloromethane (DCM)), and a base (e.qg., triethylamine or
DMAP).

e Procedure: 2-amino-5-bromopyridine is dissolved in the chosen solvent, and the base is
added. Bocz0 is then added portion-wise to the solution, and the reaction mixture is stirred
at room temperature until the starting material is consumed (monitored by TLC). The reaction
is then quenched, and the product, tert-butyl (5-bromopyridin-2-yl)carbamate, is isolated and
purified, typically by extraction and column chromatography.

Step 2: N-Methylation

o Materials: tert-butyl (5-bromopyridin-2-yl)carbamate, a methylating agent (e.g., methyl
iodide), a strong base (e.g., sodium hydride), and an anhydrous aprotic solvent (e.g., THF or
DMF).

e Procedure: The BOC-protected amine from Step 1 is dissolved in the anhydrous solvent
under an inert atmosphere. The strong base is added to deprotonate the carbamate nitrogen,
followed by the addition of the methylating agent. The reaction is stirred until completion.
Work-up involves quenching the reaction, extraction, and purification by column
chromatography to yield the final product, 2-(N-BOC-N-methylamino)-5-bromopyridine.
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Caption: Synthetic workflow for 2-(N-BOC-N-methylamino)-5-bromopyridine.

Reactivity and Applications in Drug Discovery

The chemical reactivity of 2-(N-BOC-N-methylamino)-5-bromopyridine is largely dictated by
the pyridine ring, the bromine substituent, and the protected amino group.

e Cross-Coupling Reactions: The bromine atom at the 5-position of the pyridine ring is
susceptible to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille,
Heck, and Buchwald-Hartwig amination reactions. This allows for the introduction of a wide
range of substituents at this position, enabling the synthesis of diverse compound libraries
for drug screening.

o Deprotection and Further Functionalization: The BOC group can be readily removed under
acidic conditions (e.g., with trifluoroacetic acid) to reveal the secondary methylamino group.
This free amine can then be further functionalized through acylation, alkylation, or other
amine-related chemistries to build more complex molecular architectures.

The structural motifs present in 2-(N-BOC-N-methylamino)-5-bromopyridine are found in
numerous biologically active compounds. The bromopyridine core is a common scaffold in
medicinal chemistry, and its derivatives have shown a wide range of pharmacological activities.
The ability to selectively functionalize this molecule at two different positions makes it a
valuable intermediate in the synthesis of potential therapeutic agents, particularly in the fields
of oncology and neurodegenerative diseases.
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Caption: Reactivity and functionalization pathways.

Conclusion

2-(N-BOC-N-methylamino)-5-bromopyridine is a strategically important building block for the
synthesis of novel organic compounds with potential applications in drug discovery and
development. Its well-defined reactive sites allow for selective and diverse chemical
modifications. This guide provides foundational knowledge for researchers and scientists
working with this versatile compound, though further experimental validation of its properties
and reactivity is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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